1-Thiacyclodec-6-en-4,8-diyne
Overview
Description
- The IUPAC name for this compound is 1-Oxa-6-thiacyclodeca-3,8-diyne .
- The structure consists of a 10-membered ring containing both sulfur (thiacyclo) and oxygen (oxa) atoms, along with a conjugated diyne system.
1-Thiacyclodec-6-en-4,8-diyne: is a cyclic organic compound with the chemical formula . Its molecular weight is approximately 152.214 g/mol.
Preparation Methods
Synthetic Routes: Although specific synthetic methods for this compound are not widely documented, it can be prepared through cyclization reactions involving appropriate precursors.
Reaction Conditions: These cyclization reactions may involve sulfur-containing starting materials and alkynes, followed by ring closure.
Industrial Production: Unfortunately, there is limited information on large-scale industrial production methods for this compound.
Chemical Reactions Analysis
Reactivity: 1-Thiacyclodec-6-en-4,8-diyne is likely to undergo various reactions due to its conjugated diyne system and heteroatoms.
Common Reagents and Conditions: Reactions may include oxidation, reduction, and substitution. Specific reagents and conditions would depend on the desired transformation.
Major Products: The products formed from these reactions could include derivatives of the parent compound, such as substituted thiacyclodecenes or other heterocyclic structures.
Scientific Research Applications
Biology and Medicine: Investigations could focus on its biological activity, potential as a drug scaffold, or interactions with biological macromolecules.
Industry: Applications in materials science, catalysis, or specialty chemicals could be explored.
Mechanism of Action
- Unfortunately, specific information regarding the mechanism of action for this compound is scarce. Further research would be needed to elucidate its effects at the molecular level.
Comparison with Similar Compounds
Similar Compounds: While 1-Thiacyclodec-6-en-4,8-diyne is relatively unique, it shares some features with other heterocyclic compounds containing sulfur and/or oxygen.
Uniqueness: Its combination of a 10-membered ring, conjugated diyne system, and heteroatoms sets it apart from many other cyclic compounds.
Properties
CAS No. |
136843-31-7 |
|---|---|
Molecular Formula |
C9H8S |
Molecular Weight |
148.23 g/mol |
IUPAC Name |
1-thiacyclodec-6-en-4,8-diyne |
InChI |
InChI=1S/C9H8S/c1-2-4-6-8-10-9-7-5-3-1/h1-2H,7-9H2 |
InChI Key |
LDLVPMSAPMXHCR-UHFFFAOYSA-N |
Canonical SMILES |
C1CSCC#CC=CC#C1 |
Origin of Product |
United States |
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